
A Comparative Reactivity Study: Sodium Oxide
vs. Sodium Peroxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium oxide

Cat. No.: B074600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of sodium oxide
(Na₂O) and sodium peroxide (Na₂O₂), supported by experimental data and detailed protocols.

Understanding the distinct reactive profiles of these compounds is crucial for their safe

handling and effective application in research and development, including in the synthesis of

active pharmaceutical ingredients and the design of novel drug delivery systems.

Physicochemical Properties
A fundamental understanding of the physical and chemical properties of sodium oxide and

sodium peroxide is essential before exploring their reactivity. The key differences are

summarized in the table below.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b074600?utm_src=pdf-interest
https://www.benchchem.com/product/b074600?utm_src=pdf-body
https://www.benchchem.com/product/b074600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Sodium Oxide (Na₂O) Sodium Peroxide (Na₂O₂)

Molar Mass 61.98 g/mol 77.98 g/mol [1]

Appearance White, crystalline solid[2] Pale yellow, granular solid[1][2]

Melting Point 1,132 °C (decomposes)[2] 460 °C (decomposes)[1][2]

Boiling Point Sublimes at 1,275 °C[2] 657 °C (decomposes)[1]

Crystal Structure Tetrahedral[2] Hexagonal[1][2]

Oxidation State of Oxygen -2[2] -1[2]

Bonding Ionic
Ionic with a covalent O-O bond

in the peroxide anion[2]

Reactivity with Water
Both sodium oxide and sodium peroxide react exothermically with water, but their reaction

pathways and products differ significantly.

Sodium Oxide: Reacts with water to form sodium hydroxide, a strong base.[3] This is a

straightforward acid-base reaction where the oxide ion acts as a strong base.

Reaction: Na₂O(s) + H₂O(l) → 2NaOH(aq)[3]

Sodium Peroxide: Reacts with water to produce sodium hydroxide and hydrogen peroxide.[4]

The reaction is more complex and can be influenced by temperature. In hot water, the

hydrogen peroxide decomposes to release oxygen gas.[5]

Reaction (cold water): Na₂O₂(s) + 2H₂O(l) → 2NaOH(aq) + H₂O₂(aq)[4] Reaction (hot water):

2Na₂O₂(s) + 2H₂O(l) → 4NaOH(aq) + O₂(g)

The following diagram illustrates the distinct reaction pathways of sodium oxide and sodium

peroxide with water.
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Fig. 1: Reaction pathways of sodium oxide and sodium peroxide with water.

Quantitative Comparison of Reactivity with Water
Parameter Sodium Oxide (Na₂O) Sodium Peroxide (Na₂O₂)

Enthalpy of Reaction (ΔH) -238 kJ/mol
-287 kJ/mol (for the reaction

producing O₂)[6]

Reaction Products Sodium hydroxide

Sodium hydroxide, hydrogen

peroxide (and oxygen at higher

temperatures)[4][5]

pH of Resulting Solution Highly alkaline (pH ~14)[3] Highly alkaline (pH ~14)

Reactivity with Acids
Both compounds react vigorously with acids in neutralization reactions.

Sodium Oxide: Reacts with acids to form a salt and water.
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Reaction with HCl: Na₂O(s) + 2HCl(aq) → 2NaCl(aq) + H₂O(l)

Sodium Peroxide: Reacts with acids to form a salt, water, and hydrogen peroxide.

Reaction with HCl: Na₂O₂(s) + 2HCl(aq) → 2NaCl(aq) + H₂O₂(aq)

Redox Reactivity
The presence of the peroxide ion (O₂²⁻) in sodium peroxide, where oxygen is in a -1 oxidation

state, makes it a potent oxidizing agent, a key difference from sodium oxide.

Reactivity with Oxidizing Agents
Sodium Oxide: As the oxygen in sodium oxide is in its lowest oxidation state (-2), it is not

readily oxidized further. Reactions with strong oxidizing agents like potassium permanganate

(KMnO₄) are not characteristic of sodium oxide itself but may occur with its reaction product in

water (NaOH). A known reaction involves sodium hydroxide and potassium permanganate to

produce sodium oxide among other products.[7]

Sodium Peroxide: Being a strong oxidizing agent, its reaction with other oxidizers is less

common. However, it can participate in complex redox reactions. For instance, in an acidic

medium, it reacts with potassium permanganate to produce oxygen gas.[8]

Reaction with acidified KMnO₄: 2KMnO₄ + 5Na₂O₂ + 8H₂SO₄ → 2MnSO₄ + 5Na₂SO₄ + K₂SO₄

+ 8H₂O + 5O₂[8]

Reactivity with Reducing Agents
Sodium Oxide: Can be reduced to sodium metal by strong reducing agents at high

temperatures, though this is not a common laboratory practice. Carbon, for instance, is not

reactive enough to reduce sodium oxide because sodium has a higher affinity for oxygen.[9]

Sodium Peroxide: Reacts violently with reducing agents. For example, it reacts with carbon

with near-explosive violence.[10]

The following diagram illustrates the differing redox behaviors of sodium oxide and sodium

peroxide.
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Fig. 2: Comparative redox properties of sodium oxide and sodium peroxide.

Relevance in Drug Development and Biological
Systems
While sodium oxide itself has limited direct application in drug delivery, sodium peroxide and

other metal peroxides are gaining interest, particularly in cancer therapy. They can be

incorporated into nanoparticles to target the tumor microenvironment.[11][12] In the acidic

tumor microenvironment, these peroxides decompose to release hydrogen peroxide, which can

then participate in Fenton-like reactions to generate highly toxic hydroxyl radicals (•OH),

inducing cancer cell death.[13] This generation of reactive oxygen species (ROS) is a key

mechanism in some cancer therapies and is also a fundamental aspect of cellular signaling.

[11][14][15]

The diagram below illustrates a simplified logical workflow of how a metal peroxide-based

nanoparticle could function in a targeted drug delivery scenario.
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Fig. 3: Logical workflow of a peroxide-based drug delivery system.

Experimental Protocols
Determination of Enthalpy of Reaction with Water by
Calorimetry
This protocol describes a method to compare the heat released by the reaction of sodium
oxide and sodium peroxide with water.

Objective: To determine and compare the enthalpy of reaction for Na₂O and Na₂O₂ with water.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b074600?utm_src=pdf-body-img
https://www.benchchem.com/product/b074600?utm_src=pdf-body
https://www.benchchem.com/product/b074600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Coffee cup calorimeter (two nested polystyrene cups with a lid)

Digital thermometer (±0.1 °C)

Magnetic stirrer and stir bar

250 mL beaker

100 mL graduated cylinder

Analytical balance (±0.001 g)

Sodium oxide (powder)

Sodium peroxide (granular)

Deionized water

Procedure:

Assemble the calorimeter by placing one polystyrene cup inside another and covering it with

the lid.

Add a precisely measured volume (e.g., 100.0 mL) of deionized water to the calorimeter.

Place the calorimeter on a magnetic stirrer, add the stir bar, and begin stirring gently.

Insert the digital thermometer through the lid into the water and record the temperature every

30 seconds for 2 minutes to establish a baseline.

Weigh a small, precisely known mass (e.g., ~0.5 g) of sodium oxide.

At the 2.5-minute mark, quickly add the sodium oxide to the water and replace the lid.

Continue to record the temperature every 30 seconds for at least 10 minutes, or until the

temperature has peaked and is steadily decreasing.
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Repeat the entire procedure using a similar molar amount of sodium peroxide.

Calculate the heat absorbed by the solution and the calorimeter, and subsequently, the

enthalpy of reaction per mole of the sodium compound.

Comparative Analysis of Oxidizing Power by Titration
This protocol uses the reaction of sodium peroxide with an acidic solution, followed by titration

with potassium permanganate to quantify the amount of hydrogen peroxide produced, which is

an indicator of its oxidizing potential. A similar procedure with sodium oxide will demonstrate

the absence of hydrogen peroxide formation.

Objective: To demonstrate the oxidizing nature of sodium peroxide and its absence in sodium
oxide through the formation of H₂O₂.

Materials:

Buret (50 mL)

Pipette (25 mL)

Erlenmeyer flasks (250 mL)

Volumetric flasks (100 mL)

Analytical balance

Sodium peroxide

Sodium oxide

Standardized potassium permanganate solution (~0.02 M)

Sulfuric acid (~1 M)

Deionized water

Procedure:
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Preparation of Sodium Peroxide Solution: Accurately weigh a small amount of sodium

peroxide (~0.2 g) and dissolve it in a 100 mL volumetric flask with deionized water, ensuring

the solution remains cool. Dilute to the mark.

Titration: Pipette 25.0 mL of the sodium peroxide solution into an Erlenmeyer flask.

Acidify the solution by adding ~20 mL of 1 M sulfuric acid.

Titrate the solution with the standardized potassium permanganate solution until a faint,

persistent pink color is observed.

Record the volume of KMnO₄ solution used.

Comparative Experiment with Sodium Oxide: Repeat the same procedure using a molar

equivalent of sodium oxide.

Analysis: The volume of KMnO₄ used in the sodium peroxide titration is proportional to the

amount of H₂O₂ produced. The titration with the sodium oxide solution should consume a

negligible amount of KMnO₄, demonstrating the absence of H₂O₂ formation.

Safety and Handling
Both sodium oxide and sodium peroxide are hazardous materials and must be handled with

extreme care in a controlled laboratory environment.

Corrosivity: Both compounds are highly corrosive and can cause severe skin and eye burns.

[16]

Reactivity with Water: Reactions with water are highly exothermic and can be violent,

especially with sodium peroxide.[4] Always add the solid to water slowly and in small

amounts, never the other way around.

Oxidizing Hazard (Sodium Peroxide): Sodium peroxide is a strong oxidizer and can ignite or

cause explosions upon contact with organic materials, reducing agents, and combustibles.

[17] It should be stored away from these materials in a cool, dry, well-ventilated area.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat. Work in a fume hood to avoid inhaling any
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dust.

This comparative guide highlights the significant differences in reactivity between sodium
oxide and sodium peroxide, stemming from the different oxidation states of oxygen in the two

compounds. A thorough understanding of these differences is paramount for their safe and

effective use in any research or developmental application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10251523/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10251523/
https://cwi.pressbooks.pub/genchem1labmanual/chapter/exp-9-calorimetry-and-hess-law/
https://cwi.pressbooks.pub/genchem1labmanual/chapter/exp-9-calorimetry-and-hess-law/
https://www.solvay.com/sites/g/files/srpend616/files/2019-10/H2O2%20Determination%20of%20Hydrogen%20Peroxide%20Concentration%20-20%20to%2070-.pdf
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Kinetics/02%3A_Reaction_Rates/2.01%3A_Experimental_Determination_of_Kinetics/2.1.06%3A_Stopped_Flow
https://www.benchchem.com/product/b074600#sodium-oxide-vs-sodium-peroxide-a-comparative-reactivity-study
https://www.benchchem.com/product/b074600#sodium-oxide-vs-sodium-peroxide-a-comparative-reactivity-study
https://www.benchchem.com/product/b074600#sodium-oxide-vs-sodium-peroxide-a-comparative-reactivity-study
https://www.benchchem.com/product/b074600#sodium-oxide-vs-sodium-peroxide-a-comparative-reactivity-study
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074600?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

